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Compound of Interest

Compound Name: SJ572403

Cat. No.: B15586220 Get Quote

Application Notes and Protocols for SJ572403
Audience: Researchers, scientists, and drug development professionals.

Introduction:

SJ572403 is a small molecule inhibitor of p27Kip1, a key regulator of the cell cycle.[1] It

exhibits high specificity for the D2 subdomain of the p27 kinase inhibitory domain (KID) and

has been shown to disrupt the interaction between p27 and the Cdk2/cyclin A complex.[1] This

activity restores Cdk2 kinase function, suggesting a potential therapeutic application in contexts

where cell cycle progression is desired or where p27 is dysregulated. These notes provide

detailed protocols for the use of SJ572403 in cell culture experiments to investigate its

biological activity.

Quantitative Data Summary
The following table summarizes the known quantitative data for SJ572403.
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Parameter Value Description Reference

Binding Affinity (Kd) 2.2 mM

Binding affinity for the

D2 subdomain of p27-

KID.

[1]

Effective

Concentration
10 µM - 3 mM

Concentration range

for displacing p27-D2

from Cdk2/cyclin A

and partially restoring

Cdk2 kinase activity.

[1]

Signaling Pathway
SJ572403 functions by inhibiting p27Kip1, which is an intrinsically disordered protein that

negatively regulates the cell cycle. Under normal conditions, p27Kip1 binds to and inhibits the

activity of cyclin-dependent kinase 2 (Cdk2)/cyclin A complexes, leading to cell cycle arrest at

the G1/S transition. By binding to the D2 subdomain of p27Kip1, SJ572403 disrupts this

interaction, liberating Cdk2/cyclin A to phosphorylate its substrates (such as Retinoblastoma

protein, Rb), thereby promoting entry into the S phase and subsequent cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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